Cas no 866008-63-1 (1-(2,3-dihydro-1-benzofuran-5-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one)

• Product Name: 1-(2,3-dihydro-1-benzofuran-5-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one
• CAS No: 866008-63-1
• MF: C₁₂H₁₁N₃O₂
• MW: 229.234642267227
• CID: 5270944
• Update Time: 2025-06-30

1-(2,3-dihydro-1-benzofuran-5-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1-benzofuran-5-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one
• 1-(2,3-dihydro-1-benzofuran-5-yl)-2-(1,2,4-triazol-1-yl)ethanone

• Inchi： 1S/C12H11N3O2/c16-11(6-15-8-13-7-14-15)9-1-2-12-10(5-9)3-4-17-12/h1-2,5,7-8H,3-4,6H2
• InChI Key： SNWOQGPBBHXMPV-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C2OCCC2=C1)CN1C=NC=N1

Additional information on 1-(2,3-dihydro-1-benzofuran-5-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one

1-(2,3-dihydro-1-benzofuran-5-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one: A Promising Molecular Scaffold in Modern Pharmaceutical Research

The CAS No. 866008-63-1 compound, 1-(2,3-dihydro-1-benzofuran-5-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one, represents a unique molecular entity with significant potential in the development of novel therapeutics. This compound belongs to a class of heterocyclic derivatives characterized by the integration of 1-benzofuran and 1,2,4-triazole moieties, which are known for their diverse biological activities. Recent studies have highlighted its role in modulating inflammatory pathways and its potential applications in neurodegenerative disease research. The structural complexity of this molecule, featuring a benzofuran ring fused to a triazole ring, provides a versatile platform for drug discovery and chemical modification.

1-(2,3-dihydro-1-benzofuran-5-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one is synthesized through a multi-step process involving the condensation of benzofuran-5-carboxylic acid with 1H-1,2,4-triazole-1-carboxylic acid. This reaction is typically catalyzed by a base, such as potassium carbonate, under anhydrous conditions. The resulting compound exhibits a high degree of stereochemical control, which is critical for its biological activity. The benzofuran ring contributes to the molecule's hydrophobicity, while the triazole ring introduces polar functional groups that enhance its binding affinity to target proteins. This dual functionality makes the compound an attractive candidate for further optimization in pharmaceutical applications.

Recent advancements in computational chemistry have enabled the prediction of the 1-(2,3-dihydro-1-benzofuran-5-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one molecule's interactions with key biological targets. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound selectively binds to the NF-κB signaling pathway, a critical mediator of inflammation and immune response. The triazole ring is hypothesized to interact with the IKKβ kinase, while the benzofuran ring stabilizes the protein conformation through hydrophobic interactions. This mechanism of action suggests potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Experimental validation of these theoretical predictions has been supported by in vitro studies. For instance, a 2022 research paper in *Bioorganic & Medicinal Chemistry* reported that 1-(2,3-dihydro-1-benzofuran-5-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one exhibits significant anti-inflammatory activity, reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. The compound's efficacy was further enhanced when combined with non-steroidal anti-inflammatory drugs (NSAIDs), suggesting a synergistic effect that could improve therapeutic outcomes. These findings underscore the compound's potential as a lead molecule for the development of novel anti-inflammatory agents.

Beyond its anti-inflammatory properties, 1-(2,3-dihydro-1-benzofuran-5-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one has shown promise in neurodegenerative disease research. A 2023 study in *Neurochemistry International* explored its neuroprotective effects in a mouse model of Parkinson's disease. The compound was found to reduce oxidative stress and mitochondrial dysfunction, two key factors in the progression of Parkinson's disease. The benzofuran ring is believed to chelate metal ions that contribute to oxidative damage, while the triazole ring modulates the activity of NMDA receptors, which are implicated in neuronal excitotoxicity. These dual mechanisms of action highlight the compound's versatility in addressing complex pathophysiological processes.

The structural features of 1-(2,3-dihydro-1-benzofuran-5-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one also make it an ideal candidate for further chemical modifications. Researchers are exploring the introduction of fluorine atoms or alkyl groups to enhance its metabolic stability and improve its pharmacokinetic profile. For example, a 2023 study in *MedChemComm* demonstrated that the addition of a methyl group to the benzofuran ring significantly increased the compound's half-life in vivo, while maintaining its biological activity. Such modifications could lead to the development of more potent and longer-acting therapeutic agents.

Despite its promising properties, the 1-(2,3-dihydro-1-benzofuran-5-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one molecule faces challenges in terms of solubility and bioavailability. A 2022 review in *Drug Discovery Today* highlighted the need for further optimization to enhance its aqueous solubility, which is critical for oral administration. Strategies such as the incorporation of hydroxy groups or the use of nanoparticle formulations are being investigated to address these limitations. These approaches could improve the compound's therapeutic index and expand its applicability to a broader range of clinical conditions.

Overall, 1-(2,3-dihydro-1-benzofuran-5-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one stands as a remarkable example of how the integration of diverse heterocyclic systems can yield compounds with multifunctional biological activities. Its potential in the treatment of inflammatory and neurodegenerative diseases, combined with its structural adaptability, positions it as a valuable scaffold for future drug discovery efforts. Continued research into its mechanisms of action and pharmacological properties will be essential in translating these findings into effective therapeutic strategies.